molecular formula C8H8ClN3O2S B2893046 4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride CAS No. 134310-07-9

4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride

Cat. No. B2893046
CAS RN: 134310-07-9
M. Wt: 245.68
InChI Key: LLBLPNMGLNTMJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride” is a chemical compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are a group of heterocyclic compounds that have been of interest due to their close similarity with the purine bases adenine and guanine .


Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “this compound”, has been reported in several studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . One of the methods involves the use of scaffold hopping and computer-aided drug design .

Scientific Research Applications

Catalyst in Chemical Synthesis

4,6-Dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride has been used in various chemical syntheses. It serves as a catalyst in the Knoevenagel–Michael–cyclocondensation reaction for synthesizing tetrahydrobenzo[b]pyran derivatives (Zolfigol et al., 2015). Similarly, it is used in the synthesis of hexahydroquinolines, showcasing its utility as an efficient and reusable catalyst in multi-component condensation reactions (Khazaei et al., 2013).

Synthesis of Novel Compounds

This chemical also plays a role in the synthesis of novel compounds. It has been used in the preparation of new diamines containing pyridine and trifluoromethylphenyl groups (Liu et al., 2013). Additionally, it has been utilized in the creation of heterocyclic sulfonamides and sulfonyl fluorides, demonstrating its versatility in medicinal chemistry applications (Tucker et al., 2015).

Development of New Heterocyclic Structures

Research has shown its use in the development of new heterocyclic structures of pharmaceutical interest. This includes the creation of novel heterocycles by reacting it with different reagents (Metwally et al., 2008). It is an important compound in the exploration of new chemical entities with potential therapeutic applications.

Material Science and Polymer Synthesis

In the field of material science and polymer synthesis, this compound has been employed in the preparation of fluorinated polyamides containing pyridine and sulfone moieties (Liu et al., 2013). These polymers exhibit desirable properties such as high thermal stability and solubility in organic solvents, making them useful in various industrial applications.

properties

IUPAC Name

4,6-dimethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8ClN3O2S/c1-4-3-5(2)10-7-6(4)8(12-11-7)15(9,13)14/h3H,1-2H3,(H,10,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLBLPNMGLNTMJX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC2=NNC(=C12)S(=O)(=O)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

134310-07-9
Record name 4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.